Cas no 886949-10-6 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide
• CAS No: 886949-10-6
• MF: C₁₅H₁₀ClFN₂O₂S
• MW: 336.768504619598
• CID: 5483668
• Update Time: 2025-06-12

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide

• Inchi： 1S/C15H10ClFN2O2S/c1-21-11-7-6-9(16)13-12(11)18-15(22-13)19-14(20)8-4-2-3-5-10(8)17/h2-7H,1H3,(H,18,19,20)
• InChI Key： CRMFNSMXPVYDDT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(Cl)=C2S1)(=O)C1=CC=CC=C1F

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide

Introduction to N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide (CAS No. 886949-10-6)

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide, identified by its CAS number 886949-10-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a chloro group at the 7-position of the benzothiazole ring and a methoxy group at the 4-position enhances its reactivity and binding affinity to biological targets. Additionally, the fluorobenzamide moiety at the 2-position introduces a fluorine atom, which is known to modulate metabolic stability and pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel compounds based on benzothiazole scaffolds due to their broad spectrum of biological activities. Studies have demonstrated that benzothiazole derivatives exhibit properties such as antimicrobial, anti-inflammatory, anticancer, and antiviral effects. Among these derivatives, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide has shown particular promise in preclinical studies.

One of the most compelling aspects of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide is its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, research has indicated that this compound may interact with targets such as kinases and transcription factors, which are crucial in regulating cellular processes associated with cancer and inflammation. The fluorine atom in the benzamide group further enhances its binding affinity by increasing lipophilicity and reducing susceptibility to metabolic degradation.

The synthesis of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chloro and methoxy substituents on the benzothiazole ring are typically introduced through nucleophilic aromatic substitution reactions, while the fluorobenzamide moiety is incorporated via condensation reactions with appropriate fluorinated benzoic acid derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve optimal regioselectivity and functional group compatibility.

Evaluation of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed that this compound exhibits significant inhibitory effects on various enzymes relevant to cancer progression, including tyrosine kinases and cyclin-dependent kinases. These findings suggest that N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide could serve as a lead compound for the development of novel anticancer agents.

In vivo studies have further supported the potential therapeutic applications of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide. Animal models of cancer have shown that administration of this compound leads to dose-dependent inhibition of tumor growth, accompanied by reduced angiogenesis and increased apoptosis in cancer cells. These results are particularly encouraging given the increasing demand for targeted therapies that minimize side effects associated with conventional chemotherapy.

The pharmacokinetic profile of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide has also been carefully evaluated. Preliminary data indicate that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Additionally, the presence of the fluorine atom contributes to its metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

The future development of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl strong >)-< strong >2-fluorobenzamide strong >as a therapeutic agent will likely involve optimization of its chemical structure to enhance potency, selectivity, and pharmacokinetic properties. Collaborative efforts between synthetic chemists and medicinal chemists will be essential in identifying structural modifications that improve binding affinity to biological targets while minimizing off-target effects.

Beyond its potential applications in oncology, N-(< strong >7-chloro - 4 - methoxy - 1 , 3 - benzothiazol - 2 - yl strong >)-< strong > 2 - fluorobenzamide strong >may also find utility in other therapeutic areas. For example, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with bacterial enzymes suggests possible applications in developing novel antibiotics to combat resistant strains of pathogens.

In conclusion, N-(< strong >7-chloro - 4 - methoxy - 1 , 3 - benzothiazol - 2 - yl strong >)-< strong > 2 - fluorobenzamide strong >(CAS No. 886949-10- strong >) is a promising chemical entity with significant potential in pharmaceutical research. Its unique molecular structure and demonstrated biological activities position it as a valuable candidate for further development into novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.